Cas no 609356-00-5 (4,6-Di(4-carboxyphenyl)pyrimidine)

4,6-Di(4-carboxyphenyl)pyrimidine structure
609356-00-5 structure
Product Name:4,6-Di(4-carboxyphenyl)pyrimidine
CAS No:609356-00-5
MF:C18H12N2O4
MW:320.298884391785
CID:953731
PubChem ID:53426032
Update Time:2025-09-26

4,6-Di(4-carboxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Di(4-carboxyphenyl)pyrimidine
    • 4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid
    • Benzoic acid, 4,4'-(4,6-pyrimidinediyl)bis-
    • CS-0170072
    • YSZC504
    • 4-[6-(4-CARBOXYPHENYL)PYRIMIDIN-4-YL]BENZOIC ACID
    • BS-46084
    • 609356-00-5
    • F76985
    • MFCD32709670
    • 4,4'-(4,6-Pyrimidinediyl)bis[benzoicacid]
    • Inchi: 1S/C18H12N2O4/c21-17(22)13-5-1-11(2-6-13)15-9-16(20-10-19-15)12-3-7-14(8-4-12)18(23)24/h1-10H,(H,21,22)(H,23,24)
    • InChI Key: VWTUTWRNJIMOBH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=C(C2C=CC(C(=O)O)=CC=2)N=CN=1)=O

Computed Properties

  • Exact Mass: 320.07970687g/mol
  • Monoisotopic Mass: 320.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų

4,6-Di(4-carboxyphenyl)pyrimidine Pricemore >>

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